Cas no 2172568-34-0 (methyl 3-(aminomethyl)bicyclo3.1.0hexane-3-carboxylate)

Methyl 3-(aminomethyl)bicyclo[3.1.0]hexane-3-carboxylate is a bicyclic compound featuring both an aminomethyl and a carboxylate ester functional group. Its rigid bicyclo[3.1.0]hexane scaffold imparts structural stability, while the functional groups enhance reactivity, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The strained ring system may facilitate unique reactivity patterns, and the presence of both amine and ester moieties allows for further derivatization, such as amidation or reduction. This compound is particularly valuable in medicinal chemistry for the development of constrained analogs or bioactive molecules requiring a compact, three-dimensional framework. Its balanced polarity also aids in solubility for synthetic manipulations.
methyl 3-(aminomethyl)bicyclo3.1.0hexane-3-carboxylate structure
2172568-34-0 structure
Product Name:methyl 3-(aminomethyl)bicyclo3.1.0hexane-3-carboxylate
CAS No:2172568-34-0
MF:C9H15NO2
MW:169.220902681351
CID:5569037
PubChem ID:165594770
Update Time:2025-05-25

methyl 3-(aminomethyl)bicyclo3.1.0hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-1592519
    • 2172568-34-0
    • methyl 3-(aminomethyl)bicyclo[3.1.0]hexane-3-carboxylate
    • methyl 3-(aminomethyl)bicyclo3.1.0hexane-3-carboxylate
    • Inchi: 1S/C9H15NO2/c1-12-8(11)9(5-10)3-6-2-7(6)4-9/h6-7H,2-5,10H2,1H3
    • InChI Key: GJDKHBSAELLEKT-UHFFFAOYSA-N
    • SMILES: O(C)C(C1(CN)CC2CC2C1)=O

Computed Properties

  • Exact Mass: 169.110278721g/mol
  • Monoisotopic Mass: 169.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 52.3Ų

methyl 3-(aminomethyl)bicyclo3.1.0hexane-3-carboxylate Pricemore >>

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Additional information on methyl 3-(aminomethyl)bicyclo3.1.0hexane-3-carboxylate

Methyl 3-(Aminomethyl)bicyclo[3.1.0]hexane-3-carboxylate: A Comprehensive Overview

Methyl 3-(aminomethyl)bicyclo[3.1.0]hexane-3-carboxylate, also known by its CAS number 2172568-34-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique bicyclic structure, which contributes to its potential applications in drug design and development. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers seeking novel therapeutic agents.

The structure of methyl 3-(aminomethyl)bicyclo[3.1.0]hexane-3-carboxylate consists of a bicyclo[3.1.0]hexane ring system with an amino methyl group and a carboxylate ester moiety. This combination of functional groups provides the compound with versatile chemical properties, enabling it to participate in a wide range of chemical reactions and biological interactions. The bicyclic framework is particularly noteworthy, as it imparts rigidity and stability to the molecule, which are desirable traits in drug candidates.

Recent advancements in synthetic chemistry have led to more efficient methods for the preparation of methyl 3-(aminomethyl)bicyclo[3.1.0]hexane-3-carboxylate. Researchers have explored various strategies, including ring-closing metathesis and stereoselective synthesis, to optimize the production process. These methods not only enhance the yield but also improve the purity of the compound, making it more suitable for biological studies and potential therapeutic applications.

In terms of biological activity, methyl 3-(aminomethyl)bicyclo[3.1.0]hexane-3-carboxylate has shown promising results in preclinical studies. It has been demonstrated to exhibit potent activity against certain enzymes and receptors, suggesting its potential as a lead compound for drug development. Additionally, recent research has focused on its ability to modulate cellular signaling pathways, which could be exploited for treating various diseases, including cancer and inflammatory disorders.

The pharmacokinetic properties of methyl 3-(aminomethyl)bicyclo[3.1.0]hexane-3-carboxylate have also been investigated in depth. Studies indicate that the compound has favorable absorption and distribution characteristics, which are critical for its effectiveness as a drug candidate. Furthermore, its metabolic stability and excretion profiles have been optimized through structural modifications, ensuring that it remains active in the body for an extended period.

From an application standpoint, methyl 3-(aminomethyl)bicyclo[3.1.0]hexane-3-carboxylate holds great promise in several therapeutic areas. Its ability to target specific biological pathways makes it a valuable tool in the development of personalized medicine. Researchers are currently exploring its potential as an anti-cancer agent, where it could be used to inhibit tumor growth and metastasis.

In conclusion, methyl 3-(aminomethyl)bicyclo[3.1.0]hexane-3-carboxylate (CAS No: 2172568-34-0) is a compound with remarkable chemical and biological properties that make it a valuable asset in modern drug discovery efforts. With ongoing research uncovering new insights into its structure-function relationships and therapeutic potential, this compound is poised to play a significant role in advancing medical science.

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